Cas no 866725-35-1 (2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide
• CAS No: 866725-35-1
• MF: C₂₅H₂₁FN₂O₆S
• MW: 496.507448911667
• CID: 6239055
• PubChem ID: 2136689
• Update Time: 2025-05-20

2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide
• 2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
• 866725-35-1
• 2-[3-(benzenesulfonyl)-6-fluoro-4-oxoquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
• F1604-0340
• N-(2,5-dimethoxyphenyl)-2-[6-fluoro-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl]acetamide
• AKOS001822564

• Inchi： 1S/C25H21FN2O6S/c1-33-17-9-11-22(34-2)20(13-17)27-24(29)15-28-14-23(35(31,32)18-6-4-3-5-7-18)25(30)19-12-16(26)8-10-21(19)28/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： WKBSKHDHSIMCCG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(C2C=C(C=CC=2N(CC(NC2C=C(C=CC=2OC)OC)=O)C=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 496.11043573g/mol
• Monoisotopic Mass: 496.11043573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 913
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide

Exploring the Chemical Properties and Applications of 2-3-(Benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 866725-35-1)

The compound 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 866725-35-1) is a highly specialized chemical entity that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule, with its complex structure and unique functional groups, presents a fascinating subject for both academic and industrial applications. In this article, we delve into the chemical properties, synthesis, potential applications, and market relevance of this compound, while also addressing some of the most frequently asked questions in the scientific community.

The molecular structure of 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide features a quinoline core, which is a common scaffold in many biologically active compounds. The presence of a benzenesulfonyl group and a fluoro substituent enhances its potential for interactions with biological targets. The 2,5-dimethoxyphenyl moiety further adds to the complexity and versatility of this molecule, making it a promising candidate for various therapeutic applications.

One of the most intriguing aspects of this compound is its potential role in drug discovery and development. Researchers have been exploring its efficacy as a kinase inhibitor, a class of compounds that are pivotal in the treatment of various diseases, including cancer and inflammatory disorders. The fluoro and benzenesulfonyl groups are known to contribute to the binding affinity and selectivity of kinase inhibitors, which could explain the growing interest in this molecule.

In addition to its potential therapeutic applications, 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide is also being studied for its chemical reactivity and synthetic utility. The compound's unique structure makes it a valuable intermediate in the synthesis of more complex molecules. Its acetamide functionality, for instance, can undergo various transformations, enabling the creation of diverse derivatives with tailored properties.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the introduction of the benzenesulfonyl group and the fluoro substituent, followed by the formation of the quinoline ring and the final acetamide linkage. Researchers are continually optimizing these synthetic routes to improve yields and reduce costs, making the compound more accessible for further studies.

From a market perspective, the demand for specialized compounds like 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide is on the rise, driven by the increasing focus on precision medicine and targeted therapies. Pharmaceutical companies and research institutions are actively seeking novel chemical entities that can address unmet medical needs, and this compound is no exception. Its potential applications in oncology and immunology are particularly noteworthy, given the current trends in drug development.

Another area of interest is the compound's potential use in biochemical assays and diagnostic tools. Its ability to interact with specific biological targets could make it a valuable probe for studying disease mechanisms or screening for new drug candidates. This aligns with the broader trend of using small molecules as tools for understanding complex biological processes.

Environmental and safety considerations are also paramount when working with such compounds. While 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide is not classified as a hazardous material, proper handling and disposal practices are essential to ensure safety in the laboratory. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in chemical management.

In conclusion, 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 866725-35-1) represents a fascinating and versatile compound with significant potential in both academic and industrial settings. Its unique structural features, combined with its promising biological activities, make it a subject of ongoing research and development. As the scientific community continues to explore its applications, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and related fields.

For those interested in further exploring this compound, it is advisable to consult recent scientific literature and patent databases, where ongoing research and developments are documented. The compound's CAS number, 866725-35-1, serves as a useful identifier for retrieving relevant information from these sources.